Cas no 102871-53-4 (4-benzylsulfanyl-1,2-dichlorobenzene)

• Product Name: 4-benzylsulfanyl-1,2-dichlorobenzene
• CAS No: 102871-53-4
• MF: C₁₃H₁₀Cl₂S
• MW: 269.189500331879
• CID: 1133862
• PubChem ID: 13584258
• Update Time: 2025-04-20

4-benzylsulfanyl-1,2-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfanyl-1,2-dichlorobenzene
• AGN-PC-00N63J
• Benzene, 1,2-dichloro-4-[(phenylmethyl)thio]-
• ACMC-20m5tq
• benzyl-(3,4-dichloro-phenyl)-sulfide
• benzyl 3,4-dichlorophenyl sulfide
• CTK0G7355
• Benzyl-(3,4-dichlor-phenyl)-sulfid
• AGN-PC-00N63J; Benzene, 1,2-dichloro-4-[(phenylmethyl)thio]-; ACMC-20m5tq; benzyl-(3,4-dichloro-phenyl)-sulfide; benzyl 3,4-dichlorophenyl sulfide; CTK0G7355; Benzyl-(3,4-dichlor-phenyl)-sulfid;
• DTXSID10544369
• 4-(Benzylsulfanyl)-1,2-dichlorobenzene
• 102871-53-4

• Inchi： 1S/C13H10Cl2S/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： NURCUSIMUDBPQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 267.9882
• Monoisotopic Mass: 267.9880269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 5.28570